Cas no 2034449-96-0 (1-(1,2-benzoxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide)

• Product Name: 1-(1,2-benzoxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide
• CAS No: 2034449-96-0
• MF: C₁₈H₁₅N₃O₃S₂
• MW: 385.46000123024
• CID: 5379046
• Update Time: 2025-05-21

1-(1,2-benzoxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(1,2-benzoxazol-3-yl)-N-[(2-thiophen-3-ylpyridin-4-yl)methyl]methanesulfonamide
• 1-(1,2-benzoxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide

• Inchi： 1S/C18H15N3O3S2/c22-26(23,12-17-15-3-1-2-4-18(15)24-21-17)20-10-13-5-7-19-16(9-13)14-6-8-25-11-14/h1-9,11,20H,10,12H2
• InChI Key： OLSBGEYGRWOEPF-UHFFFAOYSA-N
• SMILES： C(C1C2=CC=CC=C2ON=1)S(NCC1C=CN=C(C2C=CSC=2)C=1)(=O)=O

Additional information on 1-(1,2-benzoxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide

1-(1,2-Benzo< strong>oxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide: A Comprehensive Overview

The compound 1-(1,2-benzo< strong>oxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide, identified by the CAS number 2034449-96-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzo< strong>oxazole ring system, a pyridine ring substituted with a thiophene group, and a methanesulfonamide moiety. The combination of these structural elements endows the compound with unique electronic and optical properties, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of benzo< strong>oxazole-based compounds in the development of advanced materials. For instance, researchers have explored the use of benzo< strong>oxazole-containing polymers for applications in organic light-emitting diodes (OLEDs) and sensors. The presence of the thiophene group in this compound further enhances its conjugation length, potentially improving its electronic properties for such applications. Additionally, the methanesulfonamide group introduces a degree of solubility and stability to the molecule, which is crucial for practical applications.

The synthesis of 1-(1,2-benzo< strong>oxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the benzo< strong>oxazole ring through cyclization reactions and the subsequent functionalization to introduce the thiophene and methanesulfonamide groups. These steps require precise control over reaction conditions to ensure high yields and purity of the final product.

In terms of physical properties, this compound exhibits a high degree of thermal stability, as demonstrated by recent thermal analysis studies. Its melting point and decomposition temperature are well-suited for applications that require stable materials under elevated temperatures. Furthermore, spectroscopic studies have revealed that the compound absorbs light in the visible spectrum, making it a candidate for use in photovoltaic devices or as a photosensitizer in various chemical reactions.

The biological activity of 1-(1,2-benzo< strong>oxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin-4-yl]methyl}methanesulfonamide has also been explored in recent research. Studies have shown that this compound exhibits moderate anti-inflammatory and antioxidant properties, suggesting potential applications in pharmaceuticals. However, further research is needed to fully understand its bioavailability and toxicity profile before it can be considered for clinical use.

In conclusion, 1-(1,2-benzo< strong>oxazol-3-yl)-N-{[2-(thiophen-3-yl)pyridin